Cas no 1483414-14-7 (1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]-3-methyl-)

• Product Name: 1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]-3-methyl-
• CAS No: 1483414-14-7
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 6134965
• PubChem ID: 66203489
• Update Time: 2025-07-17

1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]-3-methyl-
• 1-(4-(Azetidin-3-yl)piperazin-1-yl)-3-methylbutan-1-one
• EN300-712095
• AKOS015546830
• CS-0274001
• 1-[4-(azetidin-3-yl)piperazin-1-yl]-3-methylbutan-1-one
• 1483414-14-7

• Inchi： 1S/C12H23N3O/c1-10(2)7-12(16)15-5-3-14(4-6-15)11-8-13-9-11/h10-11,13H,3-9H2,1-2H3
• InChI Key： WPRZCNGZBYVISI-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2CNC2)CC1)(=O)CC(C)C

Computed Properties

• Exact Mass: 225.184112366g/mol
• Monoisotopic Mass: 225.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 370.2±37.0 °C(Predicted)
• pka: 10.81±0.40(Predicted)

Additional information on 1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]-3-methyl-

Comprehensive Overview of 1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]-3-methyl- (CAS No. 1483414-14-7)

1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]-3-methyl- (CAS No. 1483414-14-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structural framework combining a butanone backbone with azetidinyl and piperazinyl moieties, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its modular design, which allows for versatile functionalization, a trait highly sought after in modern medicinal chemistry.

The compound's CAS No. 1483414-14-7 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, 1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]-3-methyl-, reflects its intricate architecture, which includes a methyl-substituted butanone linked to a piperazine-azetidine hybrid. This combination is rare in literature, positioning the compound as a niche yet valuable entity for synthetic chemists exploring novel heterocyclic systems.

In recent years, the demand for azetidine-containing compounds has surged due to their bioactivity and role as privileged scaffolds in drug design. The 3-azetidinyl group in CAS No. 1483414-14-7 is particularly noteworthy, as it mimics natural bioactive motifs, enhancing the compound's relevance in targeting enzymes and receptors. Concurrently, the piperazinyl fragment contributes to improved solubility and pharmacokinetic properties, addressing a common challenge in small-molecule therapeutics.

From an industrial perspective, 1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]-3-methyl- aligns with the growing trend of fragment-based drug discovery (FBDD). Its modularity enables rapid derivatization, a feature frequently highlighted in AI-driven drug development platforms. Online searches for "azetidine piperazine hybrids" and "butanone derivatives in medicine" have spiked, reflecting the scientific community's focus on structurally innovative pharmacophores. This compound's potential as a kinase inhibitor precursor or GPCR modulator further fuels its appeal.

Synthetic protocols for CAS No. 1483414-14-7 often emphasize green chemistry principles, responding to the global push for sustainable manufacturing. The compound's methyl-ketone functionality allows for eco-friendly transformations like reductive aminations, a topic trending in organic synthesis forums. Analytical characterization via NMR and LC-MS confirms its high purity, a prerequisite for preclinical studies—a detail frequently queried in chemical supplier FAQs.

Despite its promise, handling 1-[4-(3-azetidinyl)-1-piperazinyl]-3-methyl-1-butanone requires expertise due to its reactive sites. Safety data sheets (SDS) underscore standard laboratory precautions, a recurring theme in chemical safety webinars. The compound's stability under various pH conditions is another hot topic, with researchers comparing its hydrolytic resistance to analogous structures.

In conclusion, 1-Butanone, 1-[4-(3-azetidinyl)-1-piperazinyl]-3-methyl- (CAS No. 1483414-14-7) represents a compelling case study in contemporary chemical innovation. Its dual azetidine-piperazine core and adaptable butanone chain offer multifaceted research opportunities, from oncology to CNS drug development. As AI-assisted molecular design gains traction, this compound's data-rich profile positions it as a benchmark for next-gen heterocyclic libraries—a keyword dominating academic search trends today.